Cas no 1616077-53-2 ((2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol)

• Product Name: (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol
• CAS No: 1616077-53-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD29033919
• CID: 4609232
• PubChem ID: 25312351
• Update Time: 2025-06-08

(2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3,4-dihydroisoquinolin-2(1H)-yl)propan-2-ol
• 1-amino-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol
• (alphaR)-alpha-(Aminomethyl)-3,4-dihydro-2(1H)-isoquinolineethanol
• SBB076996
• NE14362
• 1-amino-3-(3,4-dihydro isoquinolin-2(1H)-yl)propan-2-ol
• 1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol
• 1-amino-3-(3,4-dihydroisoquinolin-2(1H)-yl) propan-2-ol
• 1-
• (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol

• MDL： MFCD29033919
• Inchi： 1S/C12H18N2O/c13-7-12(15)9-14-6-5-10-3-1-2-4-11(10)8-14/h1-4,12,15H,5-9,13H2
• InChI Key： BYWDGTKESWRSML-UHFFFAOYSA-N
• SMILES： OC(CN)CN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 206.142
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5
• Molecular Weight: 206.28

Additional information on (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol

Introduction to (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol (CAS No. 1616077-53-2)

(2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol (CAS No. 1616077-53-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and is characterized by its unique structural features, including a chiral center and a substituted isoquinoline moiety. These properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The isoquinoline ring system is a well-known scaffold in medicinal chemistry, often associated with bioactive compounds that exhibit a wide range of pharmacological activities. The presence of the amino and hydroxyl groups in the structure of (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol confers additional functional versatility, allowing for potential interactions with various biological targets.

Recent studies have highlighted the potential of (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol in modulating neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, which are key players in mood regulation and neurological disorders such as depression and Parkinson's disease. This interaction is thought to be mediated by the compound's ability to modulate receptor signaling pathways, potentially leading to therapeutic benefits.

In the context of oncology, (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol has demonstrated promising anti-cancer properties. Preclinical studies have shown that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression, which are critical processes in cancer biology.

The chiral nature of (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolin-2-ylopropan)-2-ol is also an important consideration in its pharmacological profile. Chirality can significantly influence the biological activity and selectivity of a compound, and enantiomeric purity is often crucial for optimizing therapeutic outcomes. Studies have shown that the (R)-enantiomer exhibits superior activity compared to its (S)-counterpart, highlighting the importance of enantioselective synthesis in the development of this compound.

From a synthetic perspective, (2R)-1-amino-3-(3,4-dihydro-1H-isoquinolinolinol)-propanol can be prepared through a multi-step process involving the condensation of an appropriate amine with a substituted isoquinoline derivative. Key steps in this synthesis include the formation of the isoquinoline ring system and the introduction of the chiral center through asymmetric catalysis or resolution techniques. The ability to control these steps with high efficiency and selectivity is essential for large-scale production and pharmaceutical development.

In terms of safety and toxicity, preliminary studies suggest that (2R)-1-amino--(3,4-dihydro--isoquinolin--ylopropan--o)l has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Current research efforts are focused on optimizing the pharmacokinetic properties of (2R)-1-amino--(3,4-dihydro--isoquinolin--ylopropan--o)l to enhance its bioavailability and reduce potential side effects. Strategies being explored include prodrug approaches and formulation technologies designed to improve solubility and stability.

In conclusion, (2R)-1-amino--(3,4-dihydro--isoquinolin--ylopropan--o)l (CAS No. 1616077-*5*-*3*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*) represents a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further development in both preclinical and clinical settings. Ongoing research will likely uncover additional applications and refine its use as a valuable tool in modern medicine.